15-Deacetylsergeolide
Description
15-Deacetylsergeolide is a quassinoid, a class of triterpenoids derived primarily from plants of the Simaroubaceae family. It is characterized by a γ,δ-unsaturated buenolide ring attached at C-1 and C-2 (Figure 1) . This compound, first isolated from Picrolella pseudocoffea, exhibits significant antileukemic activity, particularly in the P-388 murine leukemia model, with studies demonstrating its potency at nanomolar concentrations . Its mechanism of action involves inhibition of protein synthesis and induction of apoptosis in cancer cells, making it a subject of interest in oncology research .
Properties
CAS No. |
95732-45-9 |
|---|---|
Molecular Formula |
C23H26O10 |
Molecular Weight |
462.4 g/mol |
IUPAC Name |
methyl 3,4,10-trihydroxy-1,16-dimethyl-11,19-dioxo-6,12,20-trioxahexacyclo[13.7.0.02,8.05,9.08,13.017,21]docosa-17,21-diene-5-carboxylate |
InChI |
InChI=1S/C23H26O10/c1-8-9-4-13(24)32-11(9)6-21(2)10(8)5-12-22-7-31-23(20(29)30-3,18(27)14(25)16(21)22)17(22)15(26)19(28)33-12/h4,6,8,10,12,14-18,25-27H,5,7H2,1-3H3 |
InChI Key |
NPWJHTWCKHUSAM-UHFFFAOYSA-N |
SMILES |
CC1C2CC3C45COC(C4C(C(=O)O3)O)(C(C(C5C2(C=C6C1=CC(=O)O6)C)O)O)C(=O)OC |
Canonical SMILES |
CC1C2CC3C45COC(C4C(C(=O)O3)O)(C(C(C5C2(C=C6C1=CC(=O)O6)C)O)O)C(=O)OC |
Synonyms |
15-deacetylsergeolide |
Origin of Product |
United States |
Comparison with Similar Compounds
Neosergeolide (480) and Sergeolide (482)
15-Deacetylsergeolide (481) shares structural homology with neosergeolide (480) and sergeolide (482), two other quassinoids from the same biosynthetic pathway. Key differences lie in the substitution patterns of the γ,δ-unsaturated buenolide ring:
Related Quassinoids from Picrolemma pseudocoffea
Another quassinoid isolated from P. pseudocoffea (unnamed in literature) shares functional similarity with 15-deacetylsergeolide but differs in oxidation states. This compound also exhibits antileukemic effects, though with lower efficacy (ED₅₀ = 0.1 µg/mL), highlighting the importance of the γ,δ-unsaturated ring configuration for maximal activity .
Functional Comparison with Non-Quassinoid Compounds
Canthin-6-One Alkaloids
While structurally distinct from quassinoids, canthin-6-one alkaloids (e.g., from P. huberi) share overlapping antitumor mechanisms, including antiproliferative and pro-apoptotic effects. However, their efficacy in the P-388 model is markedly lower (ED₅₀ = 1.2 µg/mL), emphasizing the superior potency of 15-deacetylsergeolide .
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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